Cas no 1532907-73-5 (2-(Chloromethoxy)-4-fluoro-1-nitrobenzene)

• Product Name: 2-(Chloromethoxy)-4-fluoro-1-nitrobenzene
• CAS No: 1532907-73-5
• MF: C₇H₅ClFNO₃
• MW: 205.570904493332
• CID: 5263459
• Update Time: 2025-06-12

2-(Chloromethoxy)-4-fluoro-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHOXY)-4-FLUORO-1-NITROBENZENE
• Benzene, 2-(chloromethoxy)-4-fluoro-1-nitro-
• 2-(Chloromethoxy)-4-fluoro-1-nitrobenzene

• Inchi： 1S/C7H5ClFNO3/c8-4-13-7-3-5(9)1-2-6(7)10(11)12/h1-3H,4H2
• InChI Key： OBBQVPAZMFEJGO-UHFFFAOYSA-N
• SMILES： ClCOC1C=C(C=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 2.4
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(Chloromethoxy)-4-fluoro-1-nitrobenzene

Introduction to 2-(Chloromethoxy)-4-fluoro-1-nitrobenzene (CAS No. 1532907-73-5)

2-(Chloromethoxy)-4-fluoro-1-nitrobenzene, identified by its CAS number 1532907-73-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of nitroaromatics, which have been extensively studied due to their diverse applications in medicinal chemistry and material science. The structural features of this molecule, particularly the presence of both a chloromethoxy and a fluoro substituent, make it a versatile intermediate for synthesizing various biologically active molecules.

The chloromethoxy group introduces a reactive methoxy moiety linked to a chlorine atom, which can participate in nucleophilic substitution reactions. This feature is particularly useful in the synthesis of more complex molecules, where selective functionalization is required. On the other hand, the fluoro substituent at the 4-position adds electronic properties that can influence the reactivity and binding affinity of the molecule. Fluorine atoms are known to modulate metabolic stability and pharmacokinetic profiles, making them valuable in drug design.

In recent years, there has been growing interest in nitroaromatic compounds due to their potential applications in medicinal chemistry. The nitro group in 2-(Chloromethoxy)-4-fluoro-1-nitrobenzene can be reduced to an amine, which is a common strategy for generating pharmacologically active amines. This transformation is often facilitated by catalytic hydrogenation or chemical reduction methods, yielding valuable intermediates for further derivatization.

The combination of these functional groups makes 2-(Chloromethoxy)-4-fluoro-1-nitrobenzene a valuable building block for the synthesis of various therapeutic agents. For instance, researchers have explored its utility in developing novel antiviral and anticancer compounds. The nitro group can be used as a handle for further functionalization, while the chloromethoxy group provides a site for introducing additional functionalities through nucleophilic substitution reactions.

Recent studies have highlighted the importance of fluorinated nitroaromatics in medicinal chemistry. The presence of both fluorine and nitro groups can enhance the binding affinity of small molecules to biological targets. This has led to the development of new drugs with improved efficacy and reduced side effects. For example, fluorinated nitroaromatics have been investigated as potential inhibitors of enzymes involved in cancer metabolism.

The synthetic pathways involving 2-(Chloromethoxy)-4-fluoro-1-nitrobenzene have been optimized for efficiency and scalability. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have enabled rapid and high-yield production of this compound. These advancements have made it more accessible for academic and industrial research purposes.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique electronic properties conferred by the nitro and fluoro groups make it suitable for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where precise control over molecular structure is crucial.

The safety profile of 2-(Chloromethoxy)-4-fluoro-1-nitrobenzene is another important consideration. While it is not classified as a hazardous substance under standard regulations, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 2-(Chloromethoxy)-4-fluoro-1-nitrobenzene (CAS No. 1532907-73-5) is a versatile compound with significant applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its electronic properties are advantageous for use in advanced materials. Continued research into this compound will likely uncover new applications and improve our understanding of its potential benefits.